Cas no 2307778-56-7 (rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo3,4-cpyrrole-3a-carboxylate)

• Product Name: rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo3,4-cpyrrole-3a-carboxylate
• CAS No: 2307778-56-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD30347898
• CID: 5239482
• PubChem ID: 124603951
• Update Time: 2025-10-12

rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo3,4-cpyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Furo[3,4-c]pyrrole-3a(6aH)-carboxylic acid, tetrahydro-, 1,1-dimethylethyl ester, (3aR,6aR)-rel-
• rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo3,4-cpyrrole-3a-carboxylate

• MDL： MFCD30347898
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(13)11-6-12-4-8(11)5-14-7-11/h8,12H,4-7H2,1-3H3/t8-,11-/m1/s1
• InChI Key： FDBGUEUAWVKSRM-LDYMZIIASA-N
• SMILES： N1C[C@@]2(C(OC(C)(C)C)=O)COC[C@@]2([H])C1

Additional information on rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo3,4-cpyrrole-3a-carboxylate

Rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate (CAS No. 2307778-56-7): An Overview of a Promising Compound in Medicinal Chemistry

Rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate (CAS No. 2307778-56-7) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by its hexahydrofuro[3,4-c]pyrrole core, which imparts distinct chemical and biological properties.

The racemic nature of this compound indicates that it is a mixture of two enantiomers, each with the same molecular formula but different spatial arrangements. The presence of chiral centers at the 3a and 6a positions (denoted as (3aR,6aR)) adds complexity to its synthesis and biological evaluation. The tert-butyl ester group attached to the carboxylic acid moiety further enhances its stability and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate in modulating specific biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, immune response, and cell signaling. The ability of this compound to selectively bind to and modulate GPCRs could open new avenues for the development of novel drugs for treating neurological disorders, inflammation, and other diseases.

In addition to its potential as a GPCR modulator, rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate has shown promising results in preclinical studies for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress makes it a potential candidate for developing new anti-inflammatory therapies.

The synthesis of rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate involves several steps that require precise control over the formation of chiral centers. One common approach is the use of asymmetric catalysis to achieve high enantioselectivity during the synthesis process. This method not only ensures the production of the desired enantiomer but also enhances the overall yield and purity of the final product. Recent advancements in catalytic methods have further optimized this process, making it more efficient and cost-effective.

Pharmacokinetic studies have revealed that rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it suitable for further development as a drug candidate. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate in human subjects. Early results from Phase I trials have been encouraging, with no serious adverse events reported. The compound's ability to effectively target specific biological pathways without causing significant side effects has generated optimism among researchers and clinicians alike.

Furthermore, rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate has shown potential in combination therapy with other drugs. Synergistic effects observed when this compound is used in conjunction with existing treatments suggest that it could enhance therapeutic outcomes while reducing the required dosage of other medications. This approach could lead to more personalized and effective treatment regimens for patients with complex medical conditions.

In conclusion, rac-tert-butyl (3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylate (CAS No. 2307778-56-7) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for advancing treatments in various medical fields.